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Compound of Interest

1-(2-Amino-4-
Compound Name: _
(trifluoromethyl)phenyl)ethanone

Cat. No.: B1373014

An In-depth Technical Guide to 1-(2-Amino-4-(trifluoromethyl)phenyl)ethanone

Prepared by: Gemini, Senior Application Scientist

Foreword: The Strategic Importance of Fluorinated
Building Blocks

In the landscape of modern drug discovery and materials science, the strategic incorporation of
fluorine atoms into organic molecules has become a cornerstone of rational design. The
trifluoromethyl group (—CFs), in particular, is a powerful modulator of physicochemical and
biological properties. It can enhance metabolic stability, increase lipophilicity, and alter
electronic characteristics, often leading to improved efficacy and pharmacokinetics.

This guide focuses on 1-(2-Amino-4-(trifluoromethyl)phenyl)ethanone, a key trifluoromethyl-
containing building block. Its unique trifunctional architecture—comprising a nucleophilic
aromatic amine, an electrophilic ketone, and an electron-withdrawing trifluoromethyl group—
makes it a versatile synthon for constructing complex molecular targets. We will delve into its
core properties, reactivity, and applications, providing researchers, scientists, and drug
development professionals with the technical insights necessary to leverage this compound in
their work.

Core Physicochemical & Structural Properties
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1-(2-Amino-4-(trifluoromethyl)phenyl)ethanone is a solid at room temperature, valued for its
specific arrangement of functional groups that dictate its reactivity and utility as a chemical
intermediate.

Identity and Key Data

A summary of the compound's fundamental properties is presented below. This data is
essential for reaction planning, safety assessment, and analytical characterization.

Property Value Source(s)
1-[2-Amino-4-

IUPAC Name (trifluoromethyl)phenyl]ethanon
e

CAS Number 37885-07-7

Molecular Formula CoHsFsNO

Molecular Weight 203.16 g/mol

Physical Form Solid

Typical Purity =97%

2-8°C, sealed, dry, protect from

Storage Conditions ]
light

Molecular Structure

The structure of 1-(2-Amino-4-(trifluoromethyl)phenyl)ethanone is foundational to
understanding its chemical behavior.

Fried
(Acetyl

el-Crafts Acylation
Chioride, AICI)

3-(Trifluoromethylaniine N-(3-(Trifluoromethyphenyl)acetamide |—#> N-(2-Acetyl-5-(trfluoromethyl)pheny)acetamide 1-(2-Amino-4-(tifluoromethyl)phenylethanone.

Deprotection
(Acidic Hydrolysis, HCI)
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e To cite this document: BenchChem. ["1-(2-Amino-4-(trifluoromethyl)phenyl)ethanone”
chemical properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1373014#1-2-amino-4-trifluoromethyl-phenyl-
ethanone-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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